Cas no 1804692-81-6 (Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate)

• Product Name: Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate
• CAS No: 1804692-81-6
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878649
• Update Time: 2025-06-14

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)6-4-14-9(15(17)18)7(8(11)12)5(6)3-13/h4,8H,2H2,1H3
• InChI Key： LNHJTIMCIHBQAV-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C(=O)OCC)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.6
• Topological Polar Surface Area: 109

Additional information on Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate (CAS: 1804692-81-6)

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate (CAS: 1804692-81-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

The synthesis of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate has been optimized in recent years to improve yield and scalability. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot reaction pathway that utilizes palladium-catalyzed cross-coupling to introduce the difluoromethyl group efficiently. This method not only reduces the number of synthetic steps but also minimizes the formation of by-products, making it more environmentally sustainable. The study also emphasized the compound's stability under various pH conditions, which is critical for its application in drug formulations.

In terms of biological activity, Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate has shown promising results as a scaffold for kinase inhibitors. Research conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The difluoromethyl group was found to enhance binding affinity to the ATP-binding pocket of CDK2, as confirmed by X-ray crystallography. These findings were published in Nature Chemical Biology in early 2024, underscoring the compound's potential in oncology drug development.

Beyond its role in kinase inhibition, this compound has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The nitro group was identified as a key pharmacophore, contributing to the disruption of bacterial cell wall synthesis. These results suggest that further optimization of this scaffold could lead to the development of novel antibiotics to address the growing threat of antimicrobial resistance.

In conclusion, Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-5-carboxylate (CAS: 1804692-81-6) represents a highly versatile and pharmacologically relevant compound in modern drug discovery. Recent advancements in its synthesis and application have opened new avenues for the development of kinase inhibitors and antimicrobial agents. Future research should focus on expanding its therapeutic potential through structural modifications and in vivo efficacy studies. The continued exploration of this compound is expected to yield significant contributions to the fields of chemical biology and pharmaceutical sciences.